Cas no 2138150-55-5 (sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate)

Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate is a specialized sulfinate salt with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a methoxyethyl-substituted pyrazole core, enhances solubility and reactivity in polar solvents, making it a versatile reagent for nucleophilic sulfination reactions. The compound's stability under mild conditions and compatibility with various functional groups allow for selective transformations in complex molecular frameworks. Its high purity and consistent performance make it suitable for research and industrial processes requiring precise sulfinate incorporation. The product is typically handled under inert conditions to maintain integrity and reactivity.
sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate structure
2138150-55-5 structure
Product Name:sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate
CAS No:2138150-55-5
MF:C8H13N2NaO3S
MW:240.25519156456
CID:5844752
PubChem ID:165874850
Update Time:2025-10-22

sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

    • 2138150-55-5
    • sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate
    • EN300-723601
    • Inchi: 1S/C8H14N2O3S.Na/c1-6-8(14(11)12)7(2)10(9-6)4-5-13-3;/h4-5H2,1-3H3,(H,11,12);/q;+1/p-1
    • InChI Key: RDOIDSJZPSDUPQ-UHFFFAOYSA-M
    • SMILES: S(C1C(C)=NN(CCOC)C=1C)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 240.05445774g/mol
  • Monoisotopic Mass: 240.05445774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.4Ų

sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate Pricemore >>

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Additional information on sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate

Introduction to Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate (CAS No. 2138150-55-5)

Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate (CAS No. 2138150-55-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, is being explored for its potential applications in various biochemical and medicinal contexts.

The molecular structure of Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate consists of a pyrazole core substituted with a sulfinate group at the 4-position, an ethoxy group at the 1-position, and two methyl groups at the 3-position. This arrangement contributes to its distinct chemical behavior and reactivity, making it a promising candidate for further investigation in synthetic chemistry and drug design.

In recent years, there has been a growing interest in pyrazole derivatives due to their versatile biological activities. Pyrazole compounds are known for their role as intermediates in the synthesis of various pharmacologically active agents. The sulfinate functional group in Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate adds an additional layer of complexity, enabling it to participate in diverse chemical transformations and interactions.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrazole core is a well-established scaffold in medicinal chemistry, with numerous derivatives exhibiting anti-inflammatory, antimicrobial, and anticancer properties. The presence of the sulfinate group may enhance its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the importance of sulfinate-containing compounds in drug discovery. These compounds have shown promise in modulating various biological pathways, including those involved in inflammation and cancer progression. For instance, sulfinate derivatives have been found to inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses.

The synthesis of Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the ethoxy group at the 1-position and the methyl groups at the 3-position necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability.

In addition to its pharmaceutical applications, Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate has potential uses in agrochemicals and material science. Its unique chemical properties make it a valuable building block for designing new materials with tailored functionalities. For example, it could be used to develop novel polymers or coatings with enhanced stability and durability.

The growing body of research on pyrazole derivatives underscores their significance in modern chemistry. The development of new synthetic routes and the exploration of novel applications are ongoing areas of investigation. Collaborative efforts between academic researchers and industry scientists are essential to fully harness the potential of compounds like Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate.

In conclusion, Sodium 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-sulfinate (CAS No. 2138150-55-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and functional properties make it a valuable asset in pharmaceutical research, synthetic chemistry, and material science. As our understanding of its potential continues to expand, so too will its role in advancing scientific knowledge and innovation.

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